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Compound of Interest

Compound Name: Ceranib 1

Cat. No.: B10782915

Get Quote

Abstract & Introduction
Ceranib 1 is a non-lipid, small-molecule inhibitor of acid ceramidase (AC), a key enzyme in the

sphingolipid rheostat.[1][2] By blocking the hydrolysis of ceramide into sphingosine, Ceranib 1
drives the intracellular accumulation of pro-apoptotic ceramide species while depleting pro-

survival sphingosine-1-phosphate (S1P).[1][2] This mechanism makes it a critical tool in

oncology research, particularly for investigating resistance to chemotherapy (e.g., paclitaxel) in

ovarian and breast cancers.

This guide provides a standardized protocol for the solubilization, storage, and experimental

preparation of Ceranib 1. Due to its lipophilic nature, improper handling often leads to

precipitation in aqueous media, inconsistent IC50 values, and experimental variability. This

document details the "DMSO-Push" method for stock preparation and validated vehicle

formulations for biological assays.

Physicochemical Identity
Before preparation, verify the compound identity to ensure accurate molarity calculations.
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Property Specification

Compound Name Ceranib 1

CAS Number 328076-61-5

Molecular Formula C₂₆H₂₁NO₃

Molecular Weight 395.45 g/mol

Appearance Off-white to light yellow solid

Target Acid Ceramidase (AC)

IC50 (Cellular)
~3.9 µM (SKOV3 cells); Range 4–55 µM

depending on assay conditions

Solubility Profile
Ceranib 1 is highly hydrophobic. It is insoluble in water and standard buffers (PBS, Tris)

without organic co-solvents.

Solvent Solubility Limit Comments

DMSO (Anhydrous) ~100 mM (39.5 mg/mL)

Recommended Stock Solvent.

Slight warming (37°C) or

sonication may be required for

concentrations >50 mM.

Ethanol < 5 mM

Poor solubility. Not

recommended for high-

concentration stocks.

Water / PBS Insoluble

Immediate precipitation occurs

if stock is added directly

without intermediate dilution or

surfactants.

DMF ~25 mg/mL
Alternative to DMSO, but

higher toxicity for cell culture.
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Protocol: Stock Solution Preparation (10 mM)
Objective: Prepare a stable 10 mM stock solution in DMSO.

Materials
Ceranib 1 powder (e.g., 5 mg vial).

DMSO (Dimethyl sulfoxide), sterile-filtered, anhydrous (Cell culture grade, >99.9%).

Vortex mixer and Ultrasonic water bath.

Amber glass vials or opaque polypropylene tubes (to protect from light).

Step-by-Step Procedure
Calculate Volume: Determine the volume of DMSO required to achieve 10 mM.

Formula:

Example: For 5 mg of Ceranib 1:

Solubilization:

Add the calculated volume of DMSO directly to the product vial.

Vortex vigorously for 30 seconds.

Inspect: If particulates remain, float the vial in an ultrasonic bath for 2–5 minutes at room

temperature. The solution must be completely clear and yellow/amber.

Aliquot & Storage:

Divide the stock into small aliquots (e.g., 50–100 µL) to avoid repeated freeze-thaw cycles.

Store at -80°C (Stable for 6 months) or -20°C (Stable for 1 month).

Note: Ceranib 1 is sensitive to moisture. Ensure caps are tight and sealed with Parafilm.
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Protocol: In Vitro Working Solutions
Critical Warning: Direct addition of high-concentration DMSO stock to cell culture media often

causes "shock precipitation," where the compound crashes out as microscopic crystals, leading

to false negatives.

The "Intermediate Dilution" Method
Use this method to safely dilute Ceranib 1 for cell treatment (Target: 10 µM).

Thaw the 10 mM DMSO stock at 37°C until fully dissolved. Vortex well.

Prepare Intermediate (10x):

Dilute the 10 mM stock 1:100 into serum-free media or PBS containing 1-5% BSA (Bovine

Serum Albumin). The BSA acts as a carrier to prevent precipitation.

Result: 100 µM intermediate solution (1% DMSO).

Final Dilution (1x):

Dilute the 100 µM intermediate 1:10 into the final cell culture well.

Final Concentration: 10 µM Ceranib 1 (0.1% DMSO).

Controls: Always run a "Vehicle Control" well containing the same final % of DMSO (e.g.,

0.1%).

Biological Context: Mechanism of Action
Ceranib 1 functions by shifting the sphingolipid balance toward apoptosis.

Ceramide
(Pro-Apoptotic)

SphingosineHydrolysis Outcomes:
1. Ceramide Accumulation

2. S1P Depletion
3. Apoptosis / G1 Arrest

Sphingosine-1-Phosphate
(Pro-Survival)

Phosphorylation

Acid Ceramidase
(AC)

Catalyzes

Sphingosine Kinase

Ceranib 1 INHIBITS

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10782915/docs?utm_src=pdf-body#application-note-ceranib-1-solubility-preparation-and-handling-guide
https://www.benchchem.com/product/b10782915/docs?utm_src=pdf-body#application-note-ceranib-1-solubility-preparation-and-handling-guide
https://www.benchchem.com/product/b10782915/docs?utm_src=pdf-body#application-note-ceranib-1-solubility-preparation-and-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Mechanism of Action.[1][3] Ceranib 1 inhibits Acid Ceramidase, blocking the

conversion of Ceramide to Sphingosine, thereby preventing the formation of the proliferative

signal S1P.[1][2]

In Vivo Formulation Considerations
Note: While Ceranib-2 is the preferred analog for in vivo studies due to higher potency and

metabolic stability, Ceranib 1 can be administered using high-solubility vehicle formulations.

Recommended Vehicle (Intraperitoneal - i.p.):

10% DMSO (Solubilizer)[4]

40% PEG 300 (Co-solvent)[4]

5% Tween-80 (Surfactant)

45% Saline (Diluent)[4]

Preparation Protocol:

Dissolve Ceranib 1 in DMSO to create a high-concentration concentrate (e.g., 25 mg/mL).

Add PEG 300 and vortex.

Add Tween-80 and vortex.

Slowly add Saline while vortexing.

Observation: The solution should remain clear. If turbidity occurs, sonicate gently. Prepare

fresh daily.
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Issue Probable Cause Solution

Precipitation in Media
Rapid addition of DMSO stock;

Low protein content in media.

Use the "Intermediate Dilution"

method (Section 5). Ensure

media contains >5% FBS or

BSA during addition.

Loss of Potency
Hydrolysis due to moisture;

Freeze-thaw cycles.

Use anhydrous DMSO. Store

in single-use aliquots at -80°C.

Inconsistent IC50
Variable cell density; Ceranib 1

adhering to plastics.

Standardize cell seeding

density. Use glass vials for

intermediate dilutions if

possible, or low-binding

plastics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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